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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B12408647

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Plantanone B (CAS No. 55780-30-8). Adherence to these procedures is critical to ensure
personnel safety and environmental protection.

I. Essential Safety and Chemical Information

Plantanone B, also known as Kaempferol 3-O-rhamnosylgentiobioside, is a naturally derived
flavonoid compound.[1][2][3] While some safety data sheets (SDS) classify it as non-
hazardous, others indicate potential hazards, including oral toxicity and significant aquatic
toxicity.[3][4] Therefore, it is imperative to handle and dispose of this chemical with caution,
treating it as a hazardous substance.

Key Data Summary:
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Property Value Source

CAS Number 55780-30-8 [L121[3][41[5]16]1[7]
Molecular Formula C33H40020 [2][3][4][6]
Molecular Weight 756.66 g/mol [11[2][4]1[5][6]
Appearance Off-white to light yellow solid [1112]

Hazard Classifications

Acute toxicity, Oral (Category
4); Acute and Chronic aquatic

toxicity (Category 1)

[4]

Hazard Statements

H302: Harmful if swallowed;
H410: Very toxic to aquatic life

with long lasting effects

[4]

Storage

Store at -20°C (powder) or
-80°C (in solvent) in a tightly
sealed container in a cool,

well-ventilated area.

[4]

Il. Personal Protective Equipment (PPE)

Before handling Plantanone B for disposal, all personnel must wear appropriate PPE to

minimize exposure risks.

o Eye Protection: Safety goggles with side-shields.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before

use and disposed of properly after handling.

e Body Protection: An impervious lab coat or clothing.

» Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation.

lll. Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe disposal of Plantanone B waste.

. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for Plantanone B waste. The
container should be compatible with the chemical.

Do not mix Plantanone B waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

. Handling Solid Waste:

For pure Plantanone B powder or contaminated solids (e.g., weighing paper, contaminated
tips), carefully place them into the designated waste container.

Avoid creating dust. If necessary, handle in a fume hood or ventilated enclosure.[7]

Sweep up any spills using a soft brush and shovel, and place the material into the waste
container.[7]

. Handling Liquid Waste:

For solutions containing Plantanone B, absorb the liquid with a non-reactive absorbent
material such as diatomite or universal binders.[4]

Place the absorbent material into the designated sealed waste container.

Do not pour any solution containing Plantanone B down the drain, as it is very toxic to
aquatic life.[4]

. Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact with
Plantanone B.

Use a suitable solvent, such as alcohol, for scrubbing surfaces, followed by a thorough rinse.
[4]

Collect all cleaning materials (e.g., wipes, absorbent pads) and place them in the designated
hazardous waste container.

. Final Disposal:

All Plantanone B waste must be disposed of as hazardous chemical waste.
The sealed and labeled waste container must be transferred to an approved waste disposal
plant.[4]
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o Follow all federal, state, and local regulations for hazardous waste disposal.[4] Contact your
institution's EHS office for specific guidance and to arrange for waste pickup.

IV. Spill Management

In the event of a spill, follow these procedures immediately:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated.[3][4]

» Control the Spill: Prevent further leakage or spillage if it is safe to do so. Keep the spilled
material away from drains and water courses.[3][4]

e Clean-up:
o For liquid spills, cover with an inert absorbent material.
o For solid spills, carefully sweep up the material to avoid creating dust.
o Place all contaminated materials into a sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly as described in the decontamination section
above.

e Report: Report the spill to your laboratory supervisor and EHS office.

V. Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Plantanone B.
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Contact EHS for Pickup.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Plantanone B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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